Cas no 1250685-20-1 (3-Ethyl-1-(3-ethynylphenyl)urea)

• Product Name: 3-Ethyl-1-(3-ethynylphenyl)urea
• CAS No: 1250685-20-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5709181
• PubChem ID: 60767194
• Update Time: 2025-06-13

3-Ethyl-1-(3-ethynylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1250685-20-1
• EN300-744062
• 3-ETHYL-1-(3-ETHYNYLPHENYL)UREA
• 3-Ethyl-1-(3-ethynylphenyl)urea

• Inchi： 1S/C11H12N2O/c1-3-9-6-5-7-10(8-9)13-11(14)12-4-2/h1,5-8H,4H2,2H3,(H2,12,13,14)
• InChI Key： NLVNTCUYIFGMDU-UHFFFAOYSA-N
• SMILES： O=C(NCC)NC1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-Ethyl-1-(3-ethynylphenyl)urea

Professional Introduction to Compound with CAS No 1250685-20-1 and Product Name: 3-Ethyl-1-(3-ethynylphenyl)urea

3-Ethyl-1-(3-ethynylphenyl)urea, identified by its Chemical Abstracts Service (CAS) number 1250685-20-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 3-Ethyl-1-(3-ethynylphenyl)urea, particularly the presence of an ethynyl group and a phenyl ring, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery and development.

The ethynyl group in the molecular structure of 3-Ethyl-1-(3-ethynylphenyl)urea introduces a high degree of reactivity, enabling various functionalization strategies that can be exploited in synthetic chemistry. This reactivity is particularly valuable in the context of designing novel bioactive molecules, as it allows for the facile introduction of additional functional groups or modifications that can enhance biological activity or improve pharmacokinetic properties. The phenyl ring, on the other hand, is a common motif in many biologically active compounds and is known to contribute to both lipophilicity and metabolic stability, making it an attractive feature for drug candidates.

In recent years, there has been a growing interest in exploring the pharmacological potential of urea derivatives due to their broad spectrum of biological activities. Studies have demonstrated that urea-based compounds can exhibit inhibitory effects on various enzymes and receptors, making them valuable scaffolds for the development of drugs targeting inflammatory diseases, neurological disorders, and cancer. Specifically, 3-Ethyl-1-(3-ethynylphenyl)urea has been investigated for its potential role in modulating biological pathways associated with these conditions.

One of the most compelling aspects of 3-Ethyl-1-(3-ethynylphenyl)urea is its structural versatility, which allows researchers to fine-tune its properties through structural modifications. For instance, the ethynyl group can be used as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in medicinal chemistry to introduce aryl or heteroaryl groups into molecular structures. These modifications can significantly alter the pharmacological profile of the compound, potentially leading to the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have also facilitated the rational design of derivatives of 3-Ethyl-1-(3-ethynylphenyl)urea. By leveraging these computational tools, researchers can predict the binding modes of the compound with target proteins and identify key interactions that contribute to its biological activity. This approach has been instrumental in optimizing lead compounds and guiding synthetic strategies to enhance potency and selectivity. The integration of experimental data with computational predictions provides a powerful framework for accelerating the drug discovery process.

The potential therapeutic applications of 3-Ethyl-1-(3-ethynylphenyl)urea are further supported by preclinical studies that have explored its effects on relevant biological targets. For example, research has indicated that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in cytokine production. Additionally, its ability to modulate neurotransmitter systems has raised interest in its potential use as a treatment for neurological disorders such as depression and anxiety. These findings highlight the compound's broad therapeutic scope and underscore its significance as a lead molecule for further development.

The synthesis of 3-Ethyl-1-(3-ethynylphenyl)urea presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made it increasingly feasible to access such molecules with high purity and yield. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have enabled researchers to produce sufficient quantities of the compound for both laboratory studies and preclinical testing. The development of efficient synthetic routes is crucial for advancing drug discovery projects and translating promising candidates into viable therapeutic agents.

In conclusion, 3-Ethyl-1-(3-ethynylphenyl)urea (CAS No 1250685-20-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable scaffold for developing novel drugs targeting various diseases. As research continues to uncover new biological activities and optimize synthetic strategies, compounds like 3-Ethyl-1-(3-ethynylphenyl)urea are poised to play a crucial role in shaping the future of medicine.